Cas no 134589-56-3 (3-chloro-4-methyl-1H-Pyrazole)

3-Chloro-4-methyl-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole core substituted with chloro and methyl functional groups at the 3- and 4-positions, respectively. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals, agrochemicals, and coordination chemistry. The chloro group enhances reactivity for nucleophilic substitution, while the methyl group contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with diverse reaction conditions make it a valuable building block for constructing complex molecular frameworks. The compound is typically characterized by high purity and consistent performance in coupling and functionalization reactions.

3-chloro-4-methyl-1H-Pyrazole structure

Product Name:3-chloro-4-methyl-1H-Pyrazole

CAS No:134589-56-3

MF:C₄H₅ClN₂

MW:116.548899412155

MDL:MFCD16659154

CID:1105018

PubChem ID:22245189

Update Time:2025-05-28

3-chloro-4-methyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-chloro-4-methyl-1H-Pyrazole
- 5-chloro-4-methyl-1H-pyrazole
- EN300-224634
- SCHEMBL2026155
- CS-0058283
- DB-151677
- G46181
- MFCD16659154
- 134589-56-3
- MDL： MFCD16659154
- Inchi： 1S/C4H5ClN2/c1-3-2-6-7-4(3)5/h2H,1H3,(H,6,7)
- InChI Key： OQMXRGXWQATKRV-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NN1)C

Computed Properties

Exact Mass: 116.0141259g/mol
Monoisotopic Mass: 116.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 66.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 28.7Å²

3-chloro-4-methyl-1H-Pyrazole Pricemore >>

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Chemenu	CM331896-100mg	3-Chloro-4-methyl-1H-pyrazole	134589-56-3	95%+	100mg	$1479	2021-08-18
Chemenu	CM331896-250mg	3-Chloro-4-methyl-1H-pyrazole	134589-56-3	95%+	250mg	$1774	2021-08-18
TRC	C372285-10mg	3-chloro-4-methyl-1H-pyrazole	134589-56-3		10mg	$ 50.00	2022-04-01
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TRC	C372285-100mg	3-chloro-4-methyl-1H-pyrazole	134589-56-3		100mg	$ 295.00	2022-04-01
Chemenu	CM331896-100mg	3-Chloro-4-methyl-1H-pyrazole	134589-56-3	95%+	100mg	$910	2023-02-02
Chemenu	CM331896-250mg	3-Chloro-4-methyl-1H-pyrazole	134589-56-3	95%+	250mg	$1365	2023-02-02
Enamine	EN300-224634-0.05g	3-chloro-4-methyl-1H-pyrazole	134589-56-3	95%	0.05g	$66.0	2024-06-20
Enamine	EN300-224634-0.1g	3-chloro-4-methyl-1H-pyrazole	134589-56-3	95%	0.1g	$98.0	2024-06-20
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